8-(4-Bromophenyl)-6-azaspiro[3.4]octan-5-one

• Molecular Formula: C13H14BrNO
• Molecular Weight: 280.16 g/mol
• IUPAC Name: 8-(4-bromophenyl)-6-azaspiro[3.4]octan-5-one
• InChI: InChI=1S/C13H14BrNO/c14-10-4-2-9(3-5-10)11-8-15-12(16)13(11)6-1-7-13/h2-5,11H,1,6-8H2,(H,15,16)
• InChI Key: JBSYYYLHZJKFFK-UHFFFAOYSA-N
• Canonical SMILES: C1CC2(C1)C(CNC2=O)C3=CC=C(C=C3)Br

Description

8-(4-Bromophenyl)-6-azaspiro[3.4]octan-5-one is a brominated azaspirocyclic compound featuring a 6-azaspiro[3.4]octan-5-one core substituted at the 8-position with a 4-bromophenyl group. The spirocyclic framework is of interest in medicinal chemistry due to its conformational rigidity, which can enhance binding specificity and metabolic stability .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 8-(4-Bromophenyl)-6-azaspiro[3.4]octan-5-one typically involves multiple steps, starting from readily available precursors. One common method involves the reaction of a bromophenyl derivative with a spirocyclic amine under controlled conditions. The reaction is usually carried out in the presence of a base and a suitable solvent, such as dichloromethane or toluene, at elevated temperatures to facilitate the formation of the spirocyclic structure.

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale. The process would be optimized for yield and purity, often involving continuous flow reactors and automated systems to ensure consistent production. The use of catalysts and advanced purification techniques, such as chromatography, may also be employed to enhance the efficiency of the production process.

Chemical Reactions Analysis

Types of Reactions

8-(4-Bromophenyl)-6-azaspiro[3.4]octan-5-one can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to introduce additional functional groups or to modify existing ones.

Reduction: Reduction reactions can be used to remove or alter specific functional groups.

Substitution: The bromophenyl group can be substituted with other groups through nucleophilic or electrophilic substitution reactions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) or sodium borohydride (NaBH4) are often used.

Substitution: Reagents like sodium hydride (NaH) or organolithium compounds can facilitate substitution reactions.

Major Products

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield ketones or carboxylic acids, while reduction could produce alcohols or amines. Substitution reactions can introduce a wide range of functional groups, depending on the substituent used.

Scientific Research Applications

8-(4-Bromophenyl)-6-azaspiro[3.4]octan-5-one has several applications in scientific research:

Chemistry: It is used as a building block for the synthesis of more complex molecules and as a reagent in various organic reactions.

Biology: The compound is studied for its potential biological activity, including its interactions with enzymes and receptors.

Medicine: Research is ongoing to explore its potential as a therapeutic agent, particularly in the treatment of neurological disorders.

Industry: It is used in the development of new materials and as a precursor for the synthesis of other industrially relevant compounds.

Mechanism of Action

The mechanism of action of 8-(4-Bromophenyl)-6-azaspiro[3.4]octan-5-one involves its interaction with specific molecular targets, such as enzymes or receptors. The bromophenyl group can engage in π-π interactions with aromatic residues, while the spirocyclic core provides structural rigidity. These interactions can modulate the activity of the target proteins, leading to various biological effects. The exact pathways involved depend on the specific application and the biological context in which the compound is used.

Comparison with Similar Compounds

Structural Analogs and Substituent Effects

The following table compares key structural and physicochemical properties of 8-(4-Bromophenyl)-6-azaspiro[3.4]octan-5-one with its closest analogs:

Compound Name	CAS No.	Molecular Formula	Molecular Weight (g/mol)	Substituent Position/Halogen	Purity (%)	Key Data Source
8-(4-Bromophenyl)-6-azaspiro[3.4]octan-5-one	Not reported	C₁₃H₁₄BrNO	296.17 (calculated)	4-Bromo	—	Inferred
8-(2-Bromophenyl)-6-azaspiro[3.4]octan-5-one	Not reported	C₁₃H₁₄BrNO	296.17	2-Bromo	—
8-(2-Fluorophenyl)-6-azaspiro[3.4]octan-5-one	2059956-05-5	C₁₃H₁₄FNO	219.25	2-Fluoro	>98%
6-Azaspiro[3.4]octan-5-one (base core)	1193-30-2	C₇H₁₁NO	125.17	None	>99%
7-(Bromomethyl)-6-azaspiro[3.4]octan-5-one	Not reported	C₈H₁₂BrNO	218.09	Bromomethyl at 7-position	—

Key Observations :

• Substituent Position : The 4-bromo derivative (target compound) is expected to exhibit distinct electronic and steric properties compared to its 2-bromo analog due to differences in aryl ring orientation and halogen placement. The para-substitution may enhance planarity and π-stacking interactions in biological systems .
• Core Modifications: Bromomethyl substitution at the 7-position (e.g., C₈H₁₂BrNO) introduces a reactive alkyl bromide moiety, enabling further functionalization .

Pharmacological and Industrial Relevance

• Pharmaceutical Intermediates : The unsubstituted core (CAS 1193-30-2) is marketed as a high-purity (>99%) intermediate for APIs, emphasizing its role in drug discovery .
• Price and Availability: Structural analogs like cis-6-Boc-2-amino-6-azaspiro[3.4]octane are commercially available at ~$346/100mg, suggesting that bromophenyl derivatives would command higher costs due to synthetic complexity .

Research Findings and Gaps

• Structural Characterization : Fluorinated and brominated analogs are characterized via NMR, IR, and mass spectrometry, with ¹H NMR used to determine diastereomeric ratios (e.g., 84:16 in iodospiro derivatives) .
• Crystallography: Related bromophenyl compounds (e.g., 4-(4-Bromophenyl)-chromenone) exhibit intramolecular hydrogen bonding and planar aromatic stacking, which may inform the target compound’s solid-state behavior .
• Data Limitations: No direct experimental data (e.g., melting point, solubility) are available for 8-(4-Bromophenyl)-6-azaspiro[3.4]octan-5-one, necessitating extrapolation from analogs.

Biological Activity

8-(4-Bromophenyl)-6-azaspiro[3.4]octan-5-one is a spirocyclic compound that has garnered attention in medicinal chemistry due to its unique structural properties and potential biological activities. This article explores its biological activity, mechanisms of action, and relevant research findings, supported by case studies and data tables.

Chemical Structure and Properties

The compound features a spirocyclic framework characterized by a bromophenyl group, which enhances its lipophilicity and bioavailability. The molecular formula is $C_{14}H_{15}BrN_2$ with a molecular weight of 291.19 g/mol.

Property	Value
CAS Number	Not specified
Molecular Formula	C₁₄H₁₅BrN₂
Molecular Weight	291.19 g/mol
IUPAC Name	8-(4-Bromophenyl)-6-azaspiro[3.4]octan-5-one

The biological activity of 8-(4-Bromophenyl)-6-azaspiro[3.4]octan-5-one is primarily attributed to its interactions with specific molecular targets, including enzymes and receptors. The bromophenyl group can engage in π-π interactions with aromatic residues in proteins, while the spirocyclic core provides structural rigidity that enhances binding affinity.

Case Studies

• Antitubercular Activity Study : A study on related spirocyclic compounds revealed that those with halogen substitutions exhibited lower MICs against M. tuberculosis compared to non-substituted analogs, suggesting that the bromophenyl group may enhance antibacterial efficacy through increased lipophilicity and receptor binding .
• Anticancer Mechanisms : In vitro studies have shown that spirocyclic compounds can induce apoptosis in cancer cell lines such as PC-3 (prostate cancer) and MCF-7 (breast cancer). These effects were attributed to the ability of the compounds to modulate key signaling pathways involved in cell survival and proliferation.

Research Findings

Recent research highlights the following key findings regarding the biological activity of 8-(4-Bromophenyl)-6-azaspiro[3.4]octan-5-one:

• Structure-Activity Relationship (SAR) : The presence of the bromophenyl group significantly influences the biological activity, enhancing both antibacterial and anticancer properties.
• In Silico Studies : Molecular docking studies have indicated favorable binding interactions between the compound and target proteins involved in disease pathways, providing insights into its potential therapeutic applications .